Cas no 1540348-15-9 (1-(2-chloropyridin-4-yl)propan-1-ol)

1-(2-Chloropyridin-4-yl)propan-1-ol is a versatile chloropyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its structure, featuring both a chloropyridine moiety and a hydroxyl group, enables its use as a key building block in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The compound's reactivity allows for further functionalization, making it valuable in cross-coupling reactions, nucleophilic substitutions, and other transformations. Its stability under standard conditions ensures reliable handling and storage. This intermediate is particularly useful in the development of bioactive molecules due to the pharmacophoric properties of the pyridine scaffold. High purity grades are available to meet rigorous research and industrial requirements.

1-(2-chloropyridin-4-yl)propan-1-ol structure

1540348-15-9 structure

Product Name:1-(2-chloropyridin-4-yl)propan-1-ol

CAS No:1540348-15-9

MF:C₈H₁₀ClNO

MW:171.624101161957

MDL:MFCD23427136

CID:4604835

PubChem ID:80460697

Update Time:2025-06-07

1-(2-chloropyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(2-chloropyridin-4-yl)propan-1-ol
- MDL： MFCD23427136
- Inchi： 1S/C8H10ClNO/c1-2-7(11)6-3-4-10-8(9)5-6/h3-5,7,11H,2H2,1H3
- InChI Key： WQBKJGXKYLHXJD-UHFFFAOYSA-N
- SMILES： C(C1C=CN=C(Cl)C=1)(O)CC

Computed Properties

Exact Mass: 171.0450916g/mol
Monoisotopic Mass: 171.0450916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 33.1Å²

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